Cas no 1802058-04-3 (5-Ethylhept-1-yne)

• Product Name: 5-Ethylhept-1-yne
• CAS No: 1802058-04-3
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 6223009
• PubChem ID: 20565064
• Update Time: 2025-07-20

5-Ethylhept-1-yne Chemical and Physical Properties

Names and Identifiers

• 1802058-04-3
• EN300-2000043
• 5-ethylhept-1-yne
• 5-Ethylhept-1-yne

• Inchi： 1S/C9H16/c1-4-7-8-9(5-2)6-3/h1,9H,5-8H2,2-3H3
• InChI Key： BXRXKEODNBQTOT-UHFFFAOYSA-N
• SMILES： C(CC)(CC)CCC#C

Computed Properties

• Exact Mass: 124.125200510g/mol
• Monoisotopic Mass: 124.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 89.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on 5-Ethylhept-1-yne

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1802058-04-3 and 5-Ethylhept-1-yne

In the rapidly evolving field of chemical biology and pharmaceutical research, the exploration of novel compounds and their applications continues to drive innovation. Among these, the compound with the CAS number 1802058-04-3 and the product 5-Ethylhept-1-yne have garnered significant attention due to their potential therapeutic and synthetic utility. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their roles in drug discovery, chemical synthesis, and biological applications.

The compound 1802058-04-3, a relatively new entrant in the chemical space, has been the subject of recent investigations due to its unique structural features and reactivity. Preliminary studies suggest that this compound may serve as a key intermediate in the synthesis of complex molecules, particularly in the development of bioactive agents. Its potential applications span across various therapeutic areas, including oncology and infectious diseases, where its mechanism of action is being meticulously studied.

5-Ethylhept-1-yne, on the other hand, is a well-characterized alkyne that has found extensive use in organic synthesis and material science. Recent advancements have demonstrated its utility in click chemistry, a powerful tool for bioconjugation and drug delivery systems. Researchers have leveraged its reactivity to develop novel probes and imaging agents, enabling the visualization of biological processes at the molecular level. Furthermore, its incorporation into polymeric materials has opened new avenues for the development of functional biomaterials with tailored properties.

One of the most notable studies involving 5-Ethylhept-1-yne explored its role in the synthesis of targeted drug conjugates. By utilizing its alkyne functionality, researchers were able to achieve site-specific modifications of therapeutic molecules, enhancing their efficacy and reducing off-target effects. This approach has shown promise in the treatment of resistant cancers, where precision medicine is paramount. The study also highlighted the compound's compatibility with various bioconjugation techniques, making it a versatile tool in modern drug development.

In parallel, investigations into 1802058-04-3 have revealed its potential as a modulator of key biological pathways. Early-stage in vitro and in vivo studies have demonstrated its ability to interact with specific protein targets, influencing cellular processes such as apoptosis and inflammation. These findings have spurred further research into its pharmacokinetic and pharmacodynamic properties, with the aim of optimizing its therapeutic potential. Collaborative efforts between academic and industrial researchers are underway to explore its clinical applicability.

The integration of computational chemistry and high-throughput screening has further accelerated the exploration of these compounds. Molecular docking studies have provided insights into the binding interactions of 1802058-04-3 with its putative targets, while structure-activity relationship (SAR) analyses have guided the design of derivatives with improved potency and selectivity. Similarly, the use of 5-Ethylhept-1-yne in combinatorial chemistry has enabled the rapid generation of diverse compound libraries, facilitating the discovery of new lead candidates.

Despite these advancements, challenges remain in the development and application of these compounds. Issues such as synthetic scalability, metabolic stability, and toxicity profiles need to be addressed to fully realize their potential. Ongoing research is focused on overcoming these hurdles through innovative synthetic strategies and formulation technologies. Additionally, regulatory considerations and intellectual property landscapes are being carefully navigated to ensure the successful translation of these discoveries into clinical and commercial products.

In conclusion, the compounds 1802058-04-3 and 5-Ethylhept-1-yne represent exciting opportunities in chemical biology and pharmaceutical research. Their unique properties and versatile applications underscore the importance of continued exploration and development. As research progresses, these compounds are poised to make significant contributions to the advancement of therapeutic and diagnostic technologies, ultimately benefiting patients worldwide.